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Compound of Interest

Compound Name: 4-(Dimethylamino)chalcone

Cat. No.: B087087 Get Quote

For researchers and scientists in the fast-paced field of drug development, ensuring laboratory

safety is paramount. This guide provides essential, immediate safety and logistical information

for handling 4-(Dimethylamino)chalcone, a fluorescent molecule with applications in studying

fatty acids and as a pH indicator in biological studies. Adherence to these protocols is critical

for mitigating risks and ensuring a safe research environment.

Hazard Identification and Safety Summary
4-(Dimethylamino)chalcone is classified as a hazardous substance. It is harmful if swallowed

and may cause long-lasting harmful effects to aquatic life.[1] While specific data on skin and

eye irritation for this derivative is not consistently reported, the parent compound, chalcone, is

known to cause skin and serious eye irritation.[2] Therefore, it is prudent to handle 4-
(Dimethylamino)chalcone with the same level of caution.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Hazardous to the aquatic

environment, long-term hazard
H413

May cause long lasting harmful

effects to aquatic life.[1]

Potential Hazard (based on

parent compound)
H315 Causes skin irritation.[2]

Potential Hazard (based on

parent compound)
H319

Causes serious eye irritation.

[2]

Potential Hazard (based on

parent compound)
H335

May cause respiratory

irritation.[2]

Signal Word: Warning

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the minimum required PPE for handling 4-(Dimethylamino)chalcone.

Body Part PPE Recommendation Standard

Eyes/Face
Tightly fitting safety goggles

with side-shields.

Conforming to EN 166 (EU) or

NIOSH (US).[2]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber) and

impervious protective clothing.

A lab coat is mandatory.

EU Directive 89/686/EEC and

the standard EN 374.[2]

Respiratory

Use only in a well-ventilated

area or under a chemical fume

hood. If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator is necessary.

NIOSH (US) or CEN (EU)

approved respirators.
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Step-by-Step Handling and Disposal Plan
A systematic approach to handling and disposal minimizes risks and ensures regulatory

compliance.

Handling Protocol:

Preparation: Before handling, ensure a safety shower and eyewash station are readily

accessible. Work should be conducted in a designated area, such as a chemical fume hood,

to ensure adequate ventilation.[3]

Donning PPE: Put on all required PPE as specified in the table above before handling the

compound.

Weighing and Transfer: Handle 4-(Dimethylamino)chalcone as a solid. Avoid generating

dust. Use appropriate tools for weighing and transferring the substance.

In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Decontaminate all surfaces and equipment used.

Disposal Protocol:

Waste Segregation: All waste contaminated with 4-(Dimethylamino)chalcone, including

unused product, contaminated consumables (e.g., gloves, weighing paper), and solutions,

must be collected in a designated, labeled, and sealed hazardous waste container.[4]

Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" and

include the full chemical name: "4-(Dimethylamino)chalcone".

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area, away from incompatible materials.

Disposal: Dispose of the hazardous waste through an approved waste disposal plant in

accordance with local, state, and federal regulations.[4] Do not dispose of down the drain or

in regular trash.
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Emergency Procedures
In the event of an accidental exposure or spill, immediate action is crucial.

Incident First Aid / Spill Response

If Swallowed Rinse mouth. Get medical help immediately.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

If on Skin
Take off contaminated clothing immediately.

Wash off with soap and plenty of water.[2]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Get medical help if

you feel unwell.[2]

Spill

Evacuate the area. Avoid dust formation. Wear

appropriate PPE. Sweep up the solid material

and place it in a suitable container for disposal.

Prevent entry into waterways.[3]

Visualizing the Workflow
To further clarify the safe handling process, the following diagram illustrates the logical flow

from preparation to disposal.
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Safe Handling Workflow for 4-(Dimethylamino)chalcone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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